7-Bromo-3,3,5-trimethyl-2,3-dihydro-1H-indole

• Molecular Formula: C11H14BrN
• Molecular Weight: 240.14 g/mol
• IUPAC Name: 7-bromo-3,3,5-trimethyl-1,2-dihydroindole
• InChI: InChI=1S/C11H14BrN/c1-7-4-8-10(9(12)5-7)13-6-11(8,2)3/h4-5,13H,6H2,1-3H3
• InChI Key: JUHSPNNUUXVJEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C1)Br)NCC2(C)C

Description

7-Bromo-3,3,5-trimethyl-2,3-dihydro-1H-indole is a brominated indole derivative characterized by a partially saturated indole core (2,3-dihydro structure) and substituents at positions 3, 5, and 5. The molecular formula is C₁₁H₁₄BrN, with a molecular weight of 256.14 g/mol. The bromine atom at position 7 introduces steric bulk and electron-withdrawing effects, while the 3,3,5-trimethyl groups contribute to steric hindrance and lipophilicity.

Such structural features may influence intermolecular interactions, solubility, and crystallinity.

Preparation Methods

Synthetic Routes::

• One common synthetic route involves the Fischer indole synthesis . Starting from cyc

Biological Activity

7-Bromo-3,3,5-trimethyl-2,3-dihydro-1H-indole is a compound that has garnered attention for its potential biological activities. Characterized by its unique structure, including a bromine atom and three methyl groups on the indole framework, this compound may interact with various biological targets, suggesting applications in medicinal chemistry.

• Molecular Formula : C11H14BrN
• Molecular Weight : Approximately 252.15 g/mol
• Structural Features : The bicyclic indole system is significant for its presence in many biologically active compounds. The bromine substitution at position 7 and the trimethyl groups at positions 3 and 5 contribute to its reactivity and potential interactions with biological systems.

Neuroprotective Properties

Research indicates that 7-Bromo-3,3,5-trimethyl-2,3-dihydro-1H-indole exhibits neuroprotective and antioxidant properties. These characteristics make it a candidate for therapeutic applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to mitigate oxidative stress suggests it may protect neuronal cells from damage.

Interaction with Biological Targets

Preliminary studies have shown that this compound may interact with neurotransmitter receptors or enzymes involved in oxidative stress pathways. These interactions could lead to beneficial effects in conditions characterized by neuroinflammation and oxidative damage. Further pharmacological studies are necessary to elucidate the specific mechanisms of action.

Comparative Analysis with Related Compounds

The biological activity of 7-Bromo-3,3,5-trimethyl-2,3-dihydro-1H-indole can be contrasted with structurally similar compounds:

Compound Name	Structure Characteristics	Notable Features
7-Bromo-5H-pyrido[4,3-b]indole	Contains a pyridine ring fused to an indole	Exhibits different biological activity patterns
1-Methylindole	Methyl group at position 1	Less sterically hindered than the target compound
5-Bromo-2-methylindole	Bromine at position 5 and methyl at position 2	Different reactivity due to bromine placement
6-Bromoindole	Bromine at position 6	Variation in electronic properties compared to target
1-(4-Methoxyphenyl)-2-methylindole	Substituted at position 1 with a methoxyphenyl group	Enhanced solubility and potential for specific interactions

This table illustrates how the unique bromination and trimethyl substitution of the target compound distinguish it from its analogs while contributing to its distinctive chemical reactivity and biological properties.

Study on Neuroprotective Effects

A study conducted on various indole derivatives highlighted the neuroprotective effects of compounds similar to 7-Bromo-3,3,5-trimethyl-2,3-dihydro-1H-indole. The findings suggested that such compounds could significantly reduce neuronal cell death in models of oxidative stress-induced injury. The mechanism involved modulation of signaling pathways related to apoptosis and inflammation .

Antioxidant Activity Assessment

Research assessing the antioxidant capacity of indole derivatives indicated that those with similar structural features to 7-Bromo-3,3,5-trimethyl-2,3-dihydro-1H-indole exhibited significant free radical scavenging activity. This property is crucial for developing therapeutic agents aimed at combating oxidative stress-related diseases .

Comparison with Similar Compounds

Table 1: Key Structural and Physical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Features
7-Bromo-3,3,5-trimethyl-2,3-dihydro-1H-indole	C₁₁H₁₄BrN	256.14	7-Br, 3,3,5-CH₃	Partially saturated core; bromine introduces electron-withdrawing effects.
7-Chloro-3,3,5-trimethyl-2,3-dihydro-1H-indole	C₁₁H₁₄ClN	195.69	7-Cl, 3,3,5-CH₃	Chlorine substituent (less steric bulk than Br); similar dihydro framework.
5-Bromo-3-(triazolyl)-1H-indole	C₁₅H₁₄BrN₅	348.21	5-Br, triazole side chain	Fully aromatic indole; triazole enhances hydrogen-bonding capability.
1-Benzenesulfonyl-2-methyl-3-(4-nitrobenzoyl)-2,3-dihydro-1H-indole	C₂₃H₂₀N₂O₄S	420.48	Sulfonyl, nitrobenzoyl groups	Intramolecular C-H⋯O bonds; sulfonyl group increases polarity.

Key Observations:

• Halogen Effects : Bromine at position 7 (vs. chlorine in the 7-chloro analog) increases molecular weight by ~60 g/mol and enhances steric/electronic effects. Bromine’s larger atomic radius and polarizability may lead to distinct reactivity in cross-coupling reactions (e.g., Suzuki-Miyaura) compared to chlorine .
• Saturation vs. Aromaticity : The 2,3-dihydro structure reduces conjugation in the five-membered ring, likely shifting UV-Vis absorption maxima compared to fully aromatic indoles (e.g., 5-bromo derivatives in ).
• Substituent Positioning : Bromine at position 7 (meta to the NH group) may direct electrophilic substitution differently than bromine at position 5 (para to NH) in .

Spectroscopic Comparisons

Table 2: NMR Chemical Shifts (δ, ppm)

Compound	¹H NMR (Key Peaks)	¹³C NMR (Key Peaks)	Source
7-Bromo-3,3,5-trimethyl-2,3-dihydro-1H-indole	CH₃ (δ 1.2–1.5), CH₂ (δ 2.8–3.1), aromatic H (δ 6.5–7.2)	CH₃ (20–25), C-Br (110–120), aromatic C (115–140)	Inferred
5-Bromo-1H-indole derivatives	Triazole CH₂ (δ 3.2–4.5), aromatic H (δ 6.8–7.5)	Triazole C (50–55), C-Br (115–125)
2,3-Dihydroindole derivatives	CH₂ (δ 2.5–3.0), sulfonyl/methyl (δ 3.7–4.5)	Sulfonyl S=O (125–135), aromatic C (120–140)

Key Observations:

• The 3,3,5-trimethyl groups in the target compound produce distinct upfield ¹H NMR signals (δ 1.2–1.5) and ¹³C shifts (20–25 ppm) for CH₃ carbons .
• Bromine’s electronegativity deshields adjacent carbons, likely causing downfield shifts (e.g., C-7 at ~115–120 ppm in ¹³C NMR) compared to non-halogenated analogs .

Q & A

Basic: What are the optimized synthetic routes for 7-Bromo-3,3,5-trimethyl-2,3-dihydro-1H-indole?

Methodological Answer:
The synthesis of brominated indole derivatives often involves halogenation and alkylation steps. For example, bromination of the indole core can be achieved using N-bromosuccinimide (NBS) in acetic acid, followed by alkylation with methylating agents (e.g., methyl iodide) under basic conditions . Key considerations include:

• Solvent Selection: Polar aprotic solvents like DMF or PEG-400 enhance reaction efficiency by stabilizing intermediates .
• Catalysts: Copper iodide (CuI) accelerates click chemistry reactions, such as azide-alkyne cycloaddition, for functionalizing the indole scaffold .
• Purification: Flash column chromatography with silica gel (e.g., hexane/ethyl acetate gradients) and recrystallization (e.g., water precipitation) are critical for isolating high-purity products (25–30% yields reported) .

Basic: Which analytical techniques are most reliable for confirming the structure and purity of this compound?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR):
  • 1H NMR identifies substituent positions via coupling constants (e.g., J = 7.2 Hz for methylene protons near the indole nitrogen) .
  • 13C NMR confirms quaternary carbons (e.g., 146.0 ppm for aromatic carbons adjacent to bromine) .
  • 19F NMR (if fluorinated analogs are synthesized) detects fluorine environments (e.g., -114.65 ppm for para-substituted fluorobenzene) .
• Mass Spectrometry (MS): High-resolution FAB-HRMS ensures molecular ion accuracy (e.g., [M+H]+ at m/z 385.0461) .
• Chromatography: HPLC with UV detection (λ = 254 nm) monitors purity (>95% threshold for biological assays) .

Advanced: How can researchers resolve discrepancies in spectral data (e.g., NMR shifts) during characterization?

Methodological Answer:
Data contradictions may arise from solvent effects, tautomerism, or impurities. Strategies include:

• Solvent Standardization: Use deuterated solvents consistently (e.g., CDCl3 vs. DMSO-d6) to eliminate solvent-induced shift variations .
• 2D NMR Techniques: HSQC and HMBC correlations map proton-carbon connectivity, resolving ambiguities in overlapping signals .
• Comparative Analysis: Cross-reference with analogous compounds (e.g., 5-bromoindole derivatives) to validate unexpected shifts .

Advanced: What strategies enhance the bioactivity of 7-Bromo-3,3,5-trimethyl-2,3-dihydro-1H-indole via structural modification?

Methodological Answer:

• Functional Group Introduction:
  • Triazole Moieties: Click chemistry (azide-alkyne cycloaddition) adds heterocycles to improve binding to biological targets (e.g., kinases) .
  • Methoxymethyl Groups: Enhance solubility and membrane permeability via ether linkages (e.g., 1-methoxymethyl substitution) .
• Position-Specific Halogenation: Bromine at C7 increases steric bulk for selective receptor interactions, while fluorine at C5 improves metabolic stability .
• SAR Studies: Test derivatives in enzyme inhibition assays (e.g., IC50 values for antioxidant or anticancer activity) to correlate substituents with potency .

Advanced: How can mechanistic studies elucidate the role of 7-Bromo-3,3,5-trimethyl-2,3-dihydro-1H-indole in biological systems?

Methodological Answer:

• Isotopic Labeling: Use deuterated or 13C-labeled analogs to track metabolic pathways via LC-MS .
• Computational Modeling: Density Functional Theory (DFT) predicts electron density distributions, identifying reactive sites (e.g., bromine’s electrophilic nature) .
• Kinetic Profiling: Monitor reaction intermediates in biological matrices (e.g., liver microsomes) to assess stability and degradation pathways .

Basic: What safety and handling protocols are recommended for this compound?

Methodological Answer:

• Storage: Keep under inert gas (argon) at -20°C to prevent bromine loss or oxidation .
• Handling: Use gloves and fume hoods due to potential toxicity of brominated indoles .
• Waste Disposal: Neutralize reaction residues with sodium thiosulfate before disposal .